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Introduction
Sodium nitride (Na₃N) is a highly unstable inorganic compound that readily decomposes into its

constituent elements, sodium and nitrogen.[1][2][3] Due to its extreme reactivity with air and

moisture, handling and studying Na₃N requires specialized equipment and stringent safety

protocols.[4][5][6] This application note provides a detailed protocol for the thermal

decomposition of Na₃N, intended for researchers in materials science and inorganic chemistry.

The protocol emphasizes safe handling procedures for this air- and water-sensitive material.

Chemical Properties and Decomposition Reaction
Sodium nitride is a reddish-brown or dark blue solid, depending on its synthesis method.[1][3] It

is a metastable compound that decomposes exothermically upon heating. The decomposition

reaction is as follows:

2Na₃N(s) → 6Na(s) + N₂(g)[1][2]

This decomposition occurs at relatively low temperatures, reportedly around 360 K (87 °C).[3]

The reaction yields elemental sodium, a highly reactive and flammable metal, and nitrogen gas.

Quantitative Data
The available quantitative data for the thermal decomposition of sodium nitride is limited due to

its instability. The following table summarizes the key reported values.
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Parameter Value Reference

Decomposition Temperature ~360 K (87 °C) [3]

Enthalpy of Formation

(ΔfH⦵₂₉₈)
+64 kJ/mol [3]

Molar Mass 82.976 g/mol [2][3]

Appearance
Reddish-brown or dark blue

solid
[1][3]

Experimental Protocol
Warning: Sodium nitride is extremely reactive and potentially explosive. This protocol should

only be performed by trained personnel experienced in handling air- and water-sensitive

materials in a controlled laboratory environment.

Materials and Apparatus
Sodium Nitride (Na₃N) sample

Inert atmosphere glovebox (Argon or Nitrogen)

Schlenk line

High-vacuum pump

Tube furnace with temperature controller

Quartz tube reactor

Oil bubbler

Gas-tight syringes and needles

Oven-dried glassware
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Appropriate Personal Protective Equipment (PPE): Flame-resistant lab coat, safety goggles,

face shield, and appropriate gloves.

Experimental Workflow Diagram
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Experimental Workflow for Na₃N Thermal Decomposition

Preparation in Inert Atmosphere

Apparatus Setup

Decomposition

Cooldown and Product Handling

Oven-dry and cool glassware under vacuum

Transfer Na₃N to glovebox

Prepare inert environment

Load Na₃N into quartz reactor

Assemble reactor in tube furnace

Transfer sealed reactor

Connect to Schlenk line

Purge with inert gas

Heat furnace to decomposition temperature (~90-100 °C)

Monitor for N₂ evolution via bubbler

Hold temperature until reaction ceases

Cool furnace to room temperature

Transfer reactor to glovebox

Handle sodium product under inert atmosphere

Click to download full resolution via product page

Experimental Workflow for Na₃N Thermal Decomposition
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Step-by-Step Procedure
Preparation of Glassware and Apparatus:

All glassware, including the quartz tube reactor, must be thoroughly oven-dried at >120 °C

for at least 12 hours to remove any traces of water.

The glassware should be assembled while hot and allowed to cool under high vacuum or

a positive pressure of inert gas (Argon or Nitrogen).

Handling and Loading of Sodium Nitride (in an inert atmosphere glovebox):

Transfer the container of Na₃N into an inert atmosphere glovebox.

Carefully weigh the desired amount of Na₃N and place it into the center of the quartz tube

reactor.

Seal the reactor inside the glovebox before removing it.

Assembly of the Decomposition Apparatus:

Place the sealed quartz tube reactor into the tube furnace.

Connect one end of the reactor to a Schlenk line using appropriate vacuum-tight tubing.

Connect the other end of the reactor to an oil bubbler to monitor gas evolution.

Purge the entire system with inert gas from the Schlenk line for at least 30 minutes to

remove any residual air that may have entered during the assembly.

Thermal Decomposition:

Ensure a continuous gentle flow of inert gas through the system, observable by the

bubbling rate in the oil bubbler.

Slowly heat the tube furnace to the decomposition temperature. A temperature slightly

above the reported 87 °C, for instance, 90-100 °C, is recommended to ensure complete

decomposition.
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The onset of decomposition will be indicated by an increase in the rate of bubbling in the

oil bubbler as nitrogen gas is evolved.

Maintain the temperature until the gas evolution ceases, indicating the completion of the

reaction.

Cooling and Product Handling:

Turn off the furnace and allow the reactor to cool to room temperature under a positive

pressure of inert gas.

Once cooled, close the connections to the Schlenk line and bubbler.

Transfer the sealed reactor back into the inert atmosphere glovebox.

Inside the glovebox, carefully open the reactor. The product will be elemental sodium,

which should be handled with extreme care.

The sodium can be collected and stored under mineral oil or in a sealed container within

the glovebox.

Safety Precautions
Extreme Reactivity: Sodium nitride reacts violently with water and can ignite spontaneously

in air. All handling must be performed under a dry, inert atmosphere.[4][5]

Product Hazards: The decomposition product, elemental sodium, is highly flammable and

reacts explosively with water.

Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical

splash goggles, a face shield, and appropriate gloves when working with Na₃N and its

decomposition products.

Emergency Preparedness: A Class D fire extinguisher for combustible metals must be

readily available. Never use water or a CO₂ extinguisher on a sodium fire.

Conclusion
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The thermal decomposition of sodium nitride is a straightforward yet hazardous procedure that

requires meticulous attention to safety and inert atmosphere techniques. This protocol provides

a framework for conducting this reaction in a controlled and safe manner. Further studies could

focus on the kinetics of the decomposition using techniques such as thermogravimetric

analysis coupled with mass spectrometry (TGA-MS) under controlled atmospheres.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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